2-((4-(3,4-dimethoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-yl)thio)-N-(3-methoxyphenyl)acetamide

• IUPAC Name: 2-[4-(3,4-dimethoxyphenyl)-3-oxopyrazin-2-yl]sulfanyl-N-(3-methoxyphenyl)acetamide
• InChI: InChI=1S/C21H21N3O5S/c1-27-16-6-4-5-14(11-16)23-19(25)13-30-20-21(26)24(10-9-22-20)15-7-8-17(28-2)18(12-15)29-3/h4-12H,13H2,1-3H3,(H,23,25)
• InChI Key: CTOXWYKMDCHWOJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)N2C=CN=C(C2=O)SCC(=O)NC3=CC(=CC=C3)OC)OC
• Molecular Formula: C21H21N3O5S
• Molecular Weight: 427.5 g/mol

Description

2-((4-(3,4-dimethoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-yl)thio)-N-(3-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C21H21N3O5S and its molecular weight is 427.48. The purity is usually 95%.
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Scientific Research Applications

Chloroacetamide Herbicides

Chloroacetamides, like alachlor and metazachlor, are herbicides used to control weeds in various crops. These compounds operate by inhibiting fatty acid synthesis in plants, suggesting that structurally related acetamide compounds could have applications in agricultural chemistry or as potential bioactive agents in controlling undesired plant growth (Weisshaar & Böger, 1989).

Antimicrobial and Antifungal Activities

Novel thiazole derivatives have been synthesized and shown to exhibit significant antimicrobial and antifungal activities. This indicates that acetamide derivatives, particularly those incorporating pyrazole or thiazole moieties, could be explored for their potential as antimicrobial agents (Saravanan et al., 2010).

Anticancer and Antiviral Activities

Studies on 2-pyrazoline-substituted 4-thiazolidinones have demonstrated selective inhibition of leukemia cell lines, indicating potential applications in cancer therapy. Additionally, some compounds showed high activity against the Tacaribe virus strain, suggesting possible antiviral applications (Havrylyuk et al., 2013).

Photoinitiators for Polymer Networks

Thioxanthone attached to polyhedral oligomeric silsesquioxane (POSS) nano-photoinitiators have been developed for preparing polymer networks, indicating that certain acetamide derivatives could be useful in materials science, particularly in photopolymerization processes (Batibay et al., 2020).

Electrochromic Materials

Donor-acceptor polymeric electrochromic materials employing pyrazine as the acceptor unit and thiophene derivatives as donor units have been developed, showcasing applications in NIR electrochromic devices. This suggests that acetamide derivatives with suitable structural modifications could find applications in the development of electrochromic materials (Zhao et al., 2014).